Cas no 637747-34-3 (3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one)

• Product Name: 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one
• CAS No: 637747-34-3
• MF: C₂₅H₂₆N₂O₃S
• MW: 434.550545215607
• CID: 6296562
• Update Time: 2025-07-16

3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one
• 3-(benzo[d]thiazol-2-yl)-6-ethyl-7-hydroxy-8-((2-methylpiperidin-1-yl)methyl)-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(2-benzothiazolyl)-6-ethyl-7-hydroxy-8-[(2-methyl-1-piperidinyl)methyl]-

• Inchi： 1S/C25H26N2O3S/c1-3-16-12-17-23(29)19(25-26-20-9-4-5-10-21(20)31-25)14-30-24(17)18(22(16)28)13-27-11-7-6-8-15(27)2/h4-5,9-10,12,14-15,28H,3,6-8,11,13H2,1-2H3
• InChI Key： ZNAPBJMDFYLPRS-UHFFFAOYSA-N
• SMILES： C1OC2=C(CN3CCCCC3C)C(O)=C(CC)C=C2C(=O)C=1C1=NC2=CC=CC=C2S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one

Introduction to 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one (CAS No. 637747-34-3)

The compound 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one, identified by its CAS number 637747-34-3, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the chromenone class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of multiple heterocyclic moieties, including benzothiazole and piperidine, in its molecular framework suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

Recent advancements in drug discovery have highlighted the importance of multitargeted compounds, which can interact with multiple biological pathways simultaneously. The structural features of 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one make it an intriguing candidate for such multitargeted approaches. Specifically, the benzothiazole moiety is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, while the piperidine ring contributes to improved solubility and metabolic stability. These characteristics position the compound as a potential lead for developing novel therapeutic agents.

In the context of current research, chromenones have been extensively studied for their ability to modulate various cellular processes. For instance, studies have shown that chromenones can inhibit enzymes involved in inflammation and oxidative stress, which are key factors in many chronic diseases. The hydroxyl group at the 7-position of the chromenone ring in this compound may enhance its binding affinity to biological targets, thereby increasing its pharmacological efficacy. Additionally, the ethyl and methyl substituents at the 6-and 8 positions could further fine-tune its pharmacokinetic properties, making it more suitable for clinical applications.

The synthesis of 3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-8-(2-methylpiperidin-1-yl)methyl-4H-chromen-4-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the benzothiazolyl group at the 3-position is a critical step, as it defines many of the compound's biological properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently. The subsequent functionalization at the 6-, 7-, and 8positions further refines the molecular structure, enhancing its interaction with biological targets.

One of the most compelling aspects of this compound is its potential application in oncology research. Preliminary studies have suggested that it may exhibit inhibitory effects on certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. The benzothiazole moiety has been shown to interfere with microtubule formation, while the piperidine group may enhance drug delivery by improving membrane permeability. These findings are particularly exciting given the growing demand for targeted therapies that can overcome drug resistance.

Another area where this compound shows promise is in neurodegenerative disease research. Oxidative stress and inflammation are hallmark features of conditions such as Alzheimer's disease and Parkinson's disease. The antioxidant and anti-inflammatory properties of chromenones make them attractive candidates for treating these disorders. The specific arrangement of functional groups in 3-(1,3-benzothiazol-2-ylyl)-6ethyl7hydroxy8(2methylpiperidin1ylmethyl)4Hchromen4one suggests that it may be able to mitigate these pathological processes effectively.

In conclusion,3-(1,3-benzothiazol2ylyl)6ethyl7hydroxy8(2methylpip